Cas no 62580-18-1 (Furo[2,3-b]quinolin-8-ol, 4,7-dimethoxy-, hydrochloride)

Furo[2,3-b]quinolin-8-ol, 4,7-dimethoxy-, hydrochloride structure
62580-18-1 structure
Product Name:Furo[2,3-b]quinolin-8-ol, 4,7-dimethoxy-, hydrochloride
CAS No:62580-18-1
MF:C13H12ClNO4
MW:281.691682815552
CID:439440
PubChem ID:71385030
Update Time:2025-04-19

Furo[2,3-b]quinolin-8-ol, 4,7-dimethoxy-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-b]quinolin-8-ol, 4,7-dimethoxy-, hydrochloride
    • 4,7-dimethoxyfuro[2,3-b]quinolin-8-ol,hydrochloride
    • 62580-18-1
    • DTXSID00807273
    • 4,7-Dimethoxyfuro[2,3-b]quinolin-8-ol--hydrogen chloride (1/1)
    • Inchi: 1S/C13H11NO4.ClH/c1-16-9-4-3-7-10(11(9)15)14-13-8(5-6-18-13)12(7)17-2;/h3-6,15H,1-2H3;1H
    • InChI Key: PZEDCJPMLAMKPR-UHFFFAOYSA-N
    • SMILES: Cl.O1C=CC2C1=NC1C(=C(C=CC=1C=2OC)OC)O

Computed Properties

  • Exact Mass: 281.04556
  • Monoisotopic Mass: 281.0454856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 64.72
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